Cas no 1072207-10-3 (Ethyl 4-fluoro-2-nitrobenzoate)

• Product Name: Ethyl 4-fluoro-2-nitrobenzoate
• CAS No: 1072207-10-3
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• MDL: MFCD10566267
• CID: 1057082
• PubChem ID: 46311379
• Update Time: 2025-04-20

Ethyl 4-fluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-Fluoro-2-nitrobenzoate
• Ethyl4-Fluoro-2-nitrobenzoate
• 6777AJ
• SY019385
• 4-Fluoro-2-nitro-benzoic acid ethyl ester
• SCHEMBL3092769
• AC2320
• AKOS027256679
• DA-19062
• CS-11399
• 1072207-10-3
• MFCD10566267
• Ethyl 4-fluoro-2-nitrobenzoate

• MDL： MFCD10566267
• Inchi： 1S/C9H8FNO4/c1-2-15-9(12)7-4-3-6(10)5-8(7)11(13)14/h3-5H,2H2,1H3
• InChI Key： MTDIULWIFTZWEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04400
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1

Experimental Properties

• PSA: 72.12000
• LogP: 2.43380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives